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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

Ensuring the safe and environmentally responsible disposal of n-Octylcyclohexane is
paramount in any research setting. This document provides essential procedural guidance for
laboratory personnel, aligning with best practices for chemical waste management.

n-Octylcyclohexane is a combustible liquid that can cause skin, eye, and respiratory irritation.
[1][2] While specific regulations may vary by jurisdiction, it is imperative to treat this chemical as
hazardous waste. Disposal procedures should be consistent with those for flammable organic
solvents with similar hazard profiles. The following step-by-step instructions are designed to
ensure the safe handling and disposal of n-Octylcyclohexane waste in a laboratory
environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.
All handling of n-Octylcyclohexane should be performed in a well-ventilated area, preferably
within a chemical fume hood.

Step-by-Step Disposal Protocol
e Waste Collection:

o Collect all n-Octylcyclohexane waste, including residues and contaminated materials, in
a designated and clearly labeled waste container.
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o The container must be made of a material compatible with organic solvents and have a
secure, tight-fitting lid to prevent the release of vapors.

o Do not mix n-Octylcyclohexane waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan. Incompatible wastes
can lead to dangerous chemical reactions.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "n-
Octylcyclohexane," and any other identifiers required by your institution and local
regulations. The label should also indicate the associated hazards (e.g., "Combustible,"
“Irritant™).

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area away from sources of ignition such as heat, sparks, and open flames.

o Ensure the storage area is secure and accessible only to authorized personnel.
o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
n-Octylcyclohexane waste.

o Provide the EHS or contractor with a complete and accurate description of the waste.

o Never dispose of n-Octylcyclohexane down the drain or in regular trash.[3] Its properties
suggest it can be harmful to aquatic life.

Quantitative Data for n-Octylcyclohexane

The following table summarizes key quantitative data for n-Octylcyclohexane, providing a
quick reference for safety and handling.
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Property Value

Molecular Formula C14H28[4][5]

Molecular Weight 196.37 g/mol [4][5]

CAS Number 1795-15-9[4][5]
Appearance Clear, colorless liquid[2][4]
Boiling Point 264 °C (507.2 °F)[2][4]
Melting Point -19.69 °C (-3.44 °F)[2][4][6]
Density 0.81 g/cm?3[2][4]

Flash Point 105.4 °C (221.7 °F)[6]
Vapor Pressure 0.0158 mmHg at 25 °C[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of n-
Octylcyclohexane.
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n-Octylcyclohexane Disposal Workflow
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Caption: Logical workflow for the safe disposal of n-Octylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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